Cas no 601517-02-6 (2-Amino-6-fluoro-4-methoxy-benzonitrile)

• Product Name: 2-Amino-6-fluoro-4-methoxy-benzonitrile
• CAS No: 601517-02-6
• MF: C₈H₇FN₂O
• MW: 166.152384996414
• MDL: MFCD20720775
• CID: 3029422
• PubChem ID: 22335177
• Update Time: 2025-04-21

2-Amino-6-fluoro-4-methoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-fluoro-4-methoxy-benzonitrile
• 2-Amino-6-fluoro-4-methoxybenzonitrile
• MFCD20720775
• 601517-02-6
• SCHEMBL2798485
• AKOS017529695
• RWFANFVLWPNXIQ-UHFFFAOYSA-N
• ZB1093
• DB-104257

• MDL： MFCD20720775
• Inchi： 1S/C8H7FN2O/c1-12-5-2-7(9)6(4-10)8(11)3-5/h2-3H,11H2,1H3
• InChI Key： RWFANFVLWPNXIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C#N)N)OC

Computed Properties

• Exact Mass: 166.054
• Monoisotopic Mass: 166.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers